Cas no 100536-94-5 (1-Undecanol,2,11-dimercapto-)

• Product Name: 1-Undecanol,2,11-dimercapto-
• CAS No: 100536-94-5
• MF: C₁₁H₂₄OS₂
• MW: 236.437661170959
• CID: 164567
• PubChem ID: 474219
• Update Time: 2025-04-19

1-Undecanol,2,11-dimercapto- Chemical and Physical Properties

Names and Identifiers

• 1-Undecanol,2,11-dimercapto-
• 2,11-bis(sulfanyl)undecan-1-ol
• 2,11-Dimercapto-1-undecanol
• 100536-94-5
• 1-Undecanol, 2,11-dimercapto-
• 2,11-Disulfanylundecan-1-ol
• DTXSID70905573
• SCHEMBL11819954
• BRN 1851027
• BRL 784

• Inchi： 1S/C11H24OS2/c12-10-11(14)8-6-4-2-1-3-5-7-9-13/h11-14H,1-10H2
• InChI Key： BUBSDHUORWWPLY-UHFFFAOYSA-N
• SMILES： SC(CO)CCCCCCCCCS

Computed Properties

• Exact Mass: 236.12702
• Monoisotopic Mass: 236.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 22.2Ų

Experimental Properties

• Density: 1.001
• Boiling Point: 350.5°Cat760mmHg
• Flash Point: 165.8°C
• Refractive Index: 1.507
• PSA: 20.23